Cas no 1438-12-6 (1-Bromo-3-methyl-2-butanol)

1-Bromo-3-methyl-2-butanol structure
1-Bromo-3-methyl-2-butanol structure
Product Name:1-Bromo-3-methyl-2-butanol
CAS No:1438-12-6
MF:C5H11BrO
MW:167.044241189957
MDL:MFCD20622422
CID:1059237
PubChem ID:13102052
Update Time:2025-04-20

1-Bromo-3-methyl-2-butanol Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-methyl-2-butanol
    • 1-bromo-3-methyl-butan-2-ol
    • EN300-301399
    • DB-311942
    • 1-bromo-3-methylbutan-2-ol
    • BAA43812
    • 1438-12-6
    • SCHEMBL6403248
    • MDL: MFCD20622422
    • Inchi: 1S/C5H11BrO/c1-4(2)5(7)3-6/h4-5,7H,3H2,1-2H3
    • InChI Key: BTPUKUMEVJBTRZ-UHFFFAOYSA-N
    • SMILES: BrCC(C(C)C)O

Computed Properties

  • Exact Mass: 165.99933g/mol
  • Monoisotopic Mass: 165.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 45.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.2Ų

1-Bromo-3-methyl-2-butanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B685705-1g
1-Bromo-3-methyl-2-butanol
1438-12-6
1g
$ 184.00 2023-09-08
TRC
B685705-10g
1-Bromo-3-methyl-2-butanol
1438-12-6
10g
$ 1453.00 2023-09-08
TRC
B685705-10000mg
1-Bromo-3-methyl-2-butanol
1438-12-6
10g
$ 1453.00 2023-04-18
Enamine
EN300-301399-0.05g
1-bromo-3-methylbutan-2-ol
1438-12-6 95%
0.05g
$245.0 2023-09-06
Enamine
EN300-301399-0.1g
1-bromo-3-methylbutan-2-ol
1438-12-6 95%
0.1g
$366.0 2023-09-06
Enamine
EN300-301399-0.25g
1-bromo-3-methylbutan-2-ol
1438-12-6 95%
0.25g
$524.0 2023-09-06
Enamine
EN300-301399-0.5g
1-bromo-3-methylbutan-2-ol
1438-12-6 95%
0.5g
$824.0 2023-09-06
Enamine
EN300-301399-1.0g
1-bromo-3-methylbutan-2-ol
1438-12-6 95%
1g
$0.0 2023-06-07
Enamine
EN300-301399-2.5g
1-bromo-3-methylbutan-2-ol
1438-12-6 95%
2.5g
$2071.0 2023-09-06
Enamine
EN300-301399-5.0g
1-bromo-3-methylbutan-2-ol
1438-12-6 95%
5.0g
$3065.0 2023-02-25
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd